Cas no 1512169-29-7 (1-(2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1512169-29-7
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 6469810
• PubChem ID: 69156489
• Update Time: 2025-06-08

1-(2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 1-(2-methoxy-4-methylphenyl)-

• Inchi： 1S/C12H14O3/c1-8-3-4-9(10(7-8)15-2)12(5-6-12)11(13)14/h3-4,7H,5-6H2,1-2H3,(H,13,14)
• InChI Key： UPBJDOHRQLIMFQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2OC)(C(O)=O)CC1

Experimental Properties

• Density: 1.224±0.06 g/cm3(Predicted)
• Boiling Point: 376.5±37.0 °C(Predicted)
• pka: 4.35±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid

Introduction to 1-(2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1512169-29-7) and Its Emerging Applications in Chemical Biology

The compound 1-(2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1512169-29-7) represents a fascinating intersection of structural complexity and biological potential. As a derivative of the cyclopropane moiety, which is renowned for its unique conformational rigidity, and coupled with an aromatic ring system featuring methoxy and methyl substituents, this molecule has garnered attention in the field of chemical biology for its potential pharmacological properties.

The structural framework of 1-(2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid combines the electron-donating effects of the methoxy group at the 2-position with the electron-withdrawing influence of the methyl group at the 4-position of the phenyl ring. This specific substitution pattern can modulate the electronic distribution across the molecule, influencing its interactions with biological targets. The cyclopropane ring, a three-membered carbon heterocycle, introduces angular strain that can enhance binding affinity to proteins or enzymes, making it a valuable scaffold in drug discovery.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their ability to disrupt protein-protein interactions and their potential as scaffolds for developing novel therapeutics. The presence of both aromatic and cyclopropane functionalities in 1-(2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid suggests that it may exhibit dual interactions—pi-stacking with aromatic residues in proteins and hydrophobic interactions with the cyclopropane moiety. This dual-mode binding capability could be exploited to design molecules with enhanced specificity and potency.

Recent studies have highlighted the utility of cyclopropanecarboxylic acids as probes for understanding enzyme mechanisms and as leads for developing small-molecule inhibitors. For instance, derivatives of this class have been investigated for their potential to modulate enzymes involved in metabolic pathways, such as fatty acid synthesis and cholesterol biosynthesis. The methoxy and methyl substituents in 1-(2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid may further refine its binding profile by fine-tuning its steric and electronic properties.

The carboxylic acid functionality at the terminus of the cyclopropane ring provides a site for further derivatization, enabling the synthesis of more complex analogs with tailored biological activities. This versatility makes 1-(2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid a promising intermediate for medicinal chemists seeking to explore novel pharmacophores. Researchers have employed computational methods to predict its binding modes to various protein targets, suggesting potential applications in areas such as oncology and anti-inflammatory therapy.

Advances in synthetic chemistry have made it possible to access increasingly complex derivatives of this compound more efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired aromatic-Cyclopropane linkages while preserving functional group integrity. These advancements have accelerated the discovery pipeline, allowing for rapid screening of analogs with improved pharmacokinetic profiles.

The integration of 1-(2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid into high-throughput screening (HTS) platforms has enabled researchers to identify hits with desirable biological activity more quickly. Such screens have uncovered compounds that exhibit inhibitory effects on kinases, proteases, and other enzymes implicated in disease pathways. The structural features of this molecule make it particularly amenable to optimization against these targets, potentially leading to next-generation therapeutics.

Moreover, the growing use of structure-based drug design (SBDD) has positioned 1-(2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid as a valuable scaffold for generating covalent inhibitors. Covalent drugs offer prolonged target engagement and improved selectivity by forming irreversible bonds with key residues in enzymes or receptors. The cyclopropane ring’s reactivity under certain conditions could be leveraged to develop such covalent probes, providing deeper insights into enzyme mechanisms or serving as leads for targeted drug development.

In conclusion, 1-(2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 1512169-29-7) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of aromatic substitution patterns and cyclopropane functionality positions it as a versatile scaffold for developing novel therapeutics targeting various disease pathways. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.